Cas no 885955-96-4 (Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester
• CAS No: 885955-96-4
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• MDL: MFCD06411250
• CID: 5232810
• Update Time: 2026-03-08

Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester

• MDL： MFCD06411250
• Inchi： 1S/C14H17N3O2/c1-14(2,3)19-13(18)17-12-15-9-11(16-12)10-7-5-4-6-8-10/h4-9H,1-3H3,(H2,15,16,17,18)
• InChI Key： VASFTMPTJTULSD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1NC(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-(5-Phenyl-1H-Imidazol-2-yl)-, 1,1-Dimethylethyl Ester (CAS No. 885955-96-4): A Comprehensive Overview

Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester (CAS No. 885955-96-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected carbamate, plays a crucial role in the synthesis of various bioactive molecules and drug candidates. Its unique structural features and chemical properties make it an essential intermediate in the development of novel therapeutic agents.

The chemical structure of Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester consists of a carbamate moiety linked to a substituted imidazole ring. The imidazole ring is functionalized with a phenyl group at the 5-position, which imparts additional aromatic character and potential for π-stacking interactions. The 1,1-dimethylethyl (t-butyl) ester group serves as a protecting group, ensuring the stability and reactivity of the carbamate functionality during synthetic transformations.

In recent years, there has been a growing interest in the use of protected carbamates like this compound in the development of prodrugs and targeted drug delivery systems. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through metabolic processes. The t-butyl ester group in Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester can be selectively cleaved under specific conditions, releasing the active carbamate moiety. This property makes it an attractive candidate for designing prodrugs with improved pharmacokinetic profiles and reduced side effects.

The synthesis of Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester typically involves several steps. One common approach is to start with the reaction of a suitable amine with phosgene or an equivalent reagent to form the corresponding isocyanate. The isocyanate is then reacted with an alcohol to form the carbamate intermediate. Finally, the imidazole ring is introduced through a coupling reaction with a phenylimidazole derivative. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester have been extensively studied. It is generally a white crystalline solid with good solubility in organic solvents such as dichloromethane and dimethylformamide (DMF). The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation.

In terms of biological activity, Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester has shown promising results in various preclinical studies. For instance, it has been evaluated for its potential as an inhibitor of specific enzymes involved in disease pathways. One notable application is its use as a lead compound in the development of inhibitors for histone deacetylases (HDACs), which are implicated in several cancers and neurodegenerative disorders.

The pharmacological profile of this compound has also been explored through in vitro and in vivo assays. Studies have demonstrated its ability to modulate cellular processes such as apoptosis and cell cycle progression. These findings suggest that Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester could serve as a valuable tool for investigating disease mechanisms and identifying new therapeutic targets.

Beyond its direct biological applications, this compound has found utility in combinatorial chemistry and high-throughput screening (HTS) platforms. Its modular structure allows for easy modification and functionalization, making it an ideal building block for generating diverse libraries of compounds for drug discovery programs.

In conclusion, Carbamic acid, N-(5-phenyl-1H-imidazol-2-yl)-, 1,1-dimethylethyl ester (CAS No. 885955-96-4) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties and biological activities make it an important tool for advancing our understanding of disease mechanisms and developing novel therapeutic agents. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly significant role in the future of drug discovery and development.